Cas no 2244086-25-5 (Benzene, 1,3-difluoro-2-(4-fluoro-3-methylphenoxy)-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-difluoro-2-(4-fluoro-3-methylphenoxy)-5-(trifluoromethyl)-
• CAS No: 2244086-25-5
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 5184480
• Update Time: 2025-05-21

Benzene, 1,3-difluoro-2-(4-fluoro-3-methylphenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-2-(4-fluoro-3-methylphenoxy)-5-(trifluoromethyl)-

• Inchi： 1S/C14H8F6O/c1-7-4-9(2-3-10(7)15)21-13-11(16)5-8(6-12(13)17)14(18,19)20/h2-6H,1H3
• InChI Key： MSHIDQUVKSVGML-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC=C(F)C(C)=C1

Additional information on Benzene, 1,3-difluoro-2-(4-fluoro-3-methylphenoxy)-5-(trifluoromethyl)-

Benzene, 1,3-difluoro-2-(4-fluoro-3-methylphenoxy)-5-(trifluoromethyl)-

Benzene, 1,3-difluoro-2-(4-fluoro-3-methylphenoxy)-5-(trifluoromethyl)- is a complex organic compound with the CAS number 2244086-25-5. This compound belongs to the class of aromatic compounds and is characterized by its benzene ring structure with multiple substituents. The molecule features two fluorine atoms at the 1 and 3 positions of the benzene ring, a phenoxy group at the 2 position, and a trifluoromethyl group at the 5 position. These substituents contribute to the compound's unique chemical properties and reactivity.

The phenoxy group in this compound is further substituted with a fluorine atom at the 4 position and a methyl group at the 3 position. This substitution pattern suggests that the compound may exhibit interesting electronic and steric effects, which could influence its behavior in various chemical reactions. The presence of multiple fluorine atoms also indicates potential applications in fields such as pharmaceuticals, agrochemicals, or advanced materials due to the known stability and reactivity of fluorinated compounds.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The unique electronic properties of fluorine atoms can significantly alter the pharmacokinetic profiles of molecules, making them more bioavailable or stable within biological systems. For instance, fluorinated compounds are often used as inhibitors in enzyme-targeted therapies due to their ability to form strong hydrogen bonds or π-π interactions with target proteins.

In addition to its potential pharmaceutical applications, this compound may also find use in materials science. The trifluoromethyl group is known to impart hydrophobicity and thermal stability to molecules, which could be advantageous in the development of high-performance polymers or coatings. Furthermore, the phenoxy group may contribute to intermolecular interactions, potentially enhancing the mechanical properties of materials derived from this compound.

From a synthetic perspective, the construction of such a complex molecule requires precise control over regioselectivity and stereochemistry. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and directed metallation techniques, have enabled chemists to assemble such structures with high efficiency. Recent advancements in catalytic systems have also allowed for more sustainable and cost-effective syntheses of fluorinated aromatic compounds.

The physical properties of this compound are also worth noting. Its melting point and boiling point are influenced by the balance between its polar substituents (such as the phenoxy and trifluoromethyl groups) and its non-polar aromatic core. These properties are critical in determining its suitability for various industrial applications, such as solvents or intermediates in organic synthesis.

In terms of environmental impact, fluorinated compounds have been studied for their persistence in natural systems. While this property can be beneficial for certain applications (e.g., long-lasting pesticides), it also raises concerns about bioaccumulation and toxicity. Recent research has focused on developing safer alternatives or improving waste management practices to mitigate these risks.

Overall, Benzene, 1,3-difluoro-2-(4-fluoro-3-methylphenoxy)-5-(trifluoromethyl)- represents a versatile building block with potential applications across multiple disciplines. Its unique structure and substituent effects make it an intriguing subject for further research and development.